Cas no 1190315-87-7 (5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid)

• Product Name: 5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid
• CAS No: 1190315-87-7
• MF: C₈H₅FN₂O₃
• MW: 196.135305166245
• CID: 4562218
• Update Time: 2025-06-30

5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-7-aza-2-oxindole-6-carboxylic acid
• 1H-Pyrrolo[2,3-b]pyridine-6-carboxylic acid, 5-fluoro-2,3-dihydro-2-oxo-
• 5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid

• Inchi： 1S/C8H5FN2O3/c9-4-1-3-2-5(12)10-7(3)11-6(4)8(13)14/h1H,2H2,(H,13,14)(H,10,11,12)
• InChI Key： WWRGEQAXEPLWHE-UHFFFAOYSA-N
• SMILES： C12NC(=O)CC1=CC(F)=C(C(O)=O)N=2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 450.0±45.0 °C at 760 mmHg
• Flash Point: 225.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Fluoro-7-aza-2-oxindole-6-carboxylic Acid

5-Fluoro-7-Aza-2-Oxindole-6-Carboxylic Acid: A Comprehensive Overview

5-Fluoro-7-Aza-2-Oxindole-6-Carboxylic Acid, also known by its CAS number 1190315-87-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of oxindoles, which are known for their diverse biological activities and structural versatility. The inclusion of a fluorine atom at the 5-position and an aza group at the 7-position introduces unique electronic and steric properties, making this compound particularly interesting for drug discovery and development.

The synthesis of 5-fluoro-7-aza-2-oxindole derivatives has been extensively studied, with researchers exploring various methodologies to optimize yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, paving the way for its use in chiral drug design. Moreover, the carboxylic acid functionality at the 6-position provides a versatile site for further chemical modification, such as esterification or amidation, which can enhance bioavailability or target specificity.

One of the most promising applications of 5-fluoro-7-Aza oxindole derivatives lies in their potential as anti-cancer agents. Preclinical studies have demonstrated that these compounds exhibit significant cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and apoptosis regulation. For instance, recent research has highlighted the ability of this compound to modulate the activity of histone deacetylases (HDACs), which are critical regulators of gene expression in cancer cells.

In addition to its anti-cancer properties, 5-fluoro oxindole carboxylic acid has shown potential in other therapeutic areas, such as neurodegenerative diseases and inflammation. Its ability to cross the blood-brain barrier makes it a valuable candidate for targeting central nervous system disorders. Furthermore, studies have indicated that this compound possesses anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammatory processes.

The structural uniqueness of 5-fluoro oxindole also makes it an attractive scaffold for medicinal chemists. By modifying substituents at various positions on the oxindole ring, researchers can fine-tune pharmacokinetic properties such as solubility, permeability, and metabolic stability. For example, fluorine substitution at the 5-position not only enhances lipophilicity but also contributes to improved pharmacokinetic profiles compared to non-fluorinated analogs.

Recent advancements in computational chemistry have further accelerated the exploration of 5-fluoro oxindole derivatives. Molecular docking studies have provided insights into how these compounds interact with target proteins at atomic resolution. This information is invaluable for designing more potent and selective drug candidates. Additionally, machine learning algorithms are being employed to predict bioactivity trends within this class of compounds, enabling more efficient lead optimization.

In conclusion, CAS No 1190315877, or 5-fluoro oxindole carboxylic acid, represents a compelling molecule with vast potential across multiple therapeutic areas. Its unique structure, coupled with advancements in synthetic and computational techniques, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its biological activities and mechanisms, this compound is likely to play an increasingly important role in modern medicine.